Cas no 1179280-65-9 ([(3-Methoxyphenyl)methyl](2-methylbutyl)amine)

• Product Name: [(3-Methoxyphenyl)methyl](2-methylbutyl)amine
• CAS No: 1179280-65-9
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5215827
• Update Time: 2025-06-13

[(3-Methoxyphenyl)methyl](2-methylbutyl)amine Chemical and Physical Properties

Names and Identifiers

• [(3-Methoxyphenyl)methyl](2-methylbutyl)amine
• n-(3-Methoxybenzyl)-2-methylbutan-1-amine
• Benzenemethanamine, 3-methoxy-N-(2-methylbutyl)-

• Inchi： 1S/C13H21NO/c1-4-11(2)9-14-10-12-6-5-7-13(8-12)15-3/h5-8,11,14H,4,9-10H2,1-3H3
• InChI Key： RDILZAKXNUEOFM-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNCC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 2.9
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(3-Methoxyphenyl)methyl](2-methylbutyl)amine

Comprehensive Overview of [(3-Methoxyphenyl)methyl](2-methylbutyl)amine (CAS No. 1179280-65-9)

[(3-Methoxyphenyl)methyl](2-methylbutyl)amine (CAS No. 1179280-65-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, often referred to by its CAS number 1179280-65-9, features a methoxyphenyl group linked to a methylbutylamine moiety, making it a subject of interest for its potential applications in medicinal chemistry and material science.

The growing demand for novel amine derivatives in drug discovery has propelled research into compounds like [(3-Methoxyphenyl)methyl](2-methylbutyl)amine. Researchers are particularly intrigued by its potential as a building block for central nervous system (CNS) therapeutics, given its structural similarity to other bioactive amines. The compound's methoxy group and branched alkyl chain contribute to its lipophilicity, a critical factor in drug absorption and bioavailability.

In recent years, the scientific community has focused on optimizing synthetic pathways for compounds like CAS 1179280-65-9. Efficient synthesis methods are crucial for scaling up production while maintaining high purity standards. The compound's stability under various conditions and its solubility profile are also key areas of investigation, as these properties directly impact its utility in formulation development.

Beyond pharmaceuticals, [(3-Methoxyphenyl)methyl](2-methylbutyl)amine has shown promise in material science applications. Its molecular structure makes it a potential candidate for designing advanced polymers or catalysts. The methoxy aromatic system could contribute to electron-rich environments in catalytic processes, while the amine functionality offers opportunities for further chemical modifications.

Analytical characterization of CAS 1179280-65-9 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for verifying the compound's identity, purity, and structural integrity. Recent advancements in analytical chemistry have enabled more precise characterization of such complex molecules.

The safety profile of [(3-Methoxyphenyl)methyl](2-methylbutyl)amine remains an active area of research. While preliminary studies suggest moderate reactivity, comprehensive toxicological assessments are necessary to evaluate its potential applications fully. Researchers emphasize the importance of proper handling procedures and storage conditions to maintain compound stability and ensure laboratory safety.

In the context of green chemistry initiatives, scientists are exploring environmentally friendly synthesis routes for amine derivatives like CAS 1179280-65-9. This includes investigating catalytic methods, solvent-free reactions, and energy-efficient processes to reduce the environmental impact of chemical production. Such approaches align with the growing demand for sustainable chemistry solutions.

The commercial availability of [(3-Methoxhenyl)methyl](2-methylbutyl)amine has expanded in recent years, with several specialty chemical suppliers offering the compound for research purposes. However, quality control remains paramount, as impurities can significantly affect research outcomes. Reputable suppliers typically provide comprehensive certificates of analysis and technical data sheets to support researchers' needs.

Future research directions for CAS 1179280-65-9 may include exploring its potential in neurological applications, given the structural features common to many neuroactive compounds. Additionally, its use as a chiral building block in asymmetric synthesis could open new avenues in pharmaceutical development. The compound's versatility suggests it may play an important role in advancing multiple scientific disciplines.

For researchers working with [(3-Methoxyphenyl)methyl](2-methylbutyl)amine, staying informed about the latest synthetic methodologies and application studies is crucial. Scientific databases and chemical literature regularly publish new findings related to this compound class. Collaborative efforts between academic institutions and industrial laboratories continue to expand our understanding of its potential uses.